Cas no 29029-70-7 (4,5,6,7-TETRAFLUORO-2-METHYLINDOLE)

• Product Name: 4,5,6,7-TETRAFLUORO-2-METHYLINDOLE
• CAS No: 29029-70-7
• MF: C₉H₅F₄N
• MW: 203.13631606102
• CID: 891534
• PubChem ID: 24802535
• Update Time: 2025-04-19

4,5,6,7-TETRAFLUORO-2-METHYLINDOLE Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-TETRAFLUORO-2-METHYLINDOLE
• 4,5,6,7-tetrafluoro-2-methyl-1H-indole
• 2-Methyl-4,5,6,7-tetrafluorindol
• T-1980

• Inchi： 1S/C9H5F4N/c1-3-2-4-5(10)6(11)7(12)8(13)9(4)14-3/h2,14H,1H3
• InChI Key： KIVIMAMVSYJCOO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C2C=C(C)NC=21)F)F)F

Computed Properties

• Exact Mass: 203.03600
• Monoisotopic Mass: 203.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79000
• LogP: 3.03270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles